![molecular formula C21H23ClN4O4S2 B4022994 5,5'-[(4-chlorophenyl)methylene]bis[6-hydroxy-2-(propylthio)-4(3H)-pyrimidinone]](/img/structure/B4022994.png)
5,5'-[(4-chlorophenyl)methylene]bis[6-hydroxy-2-(propylthio)-4(3H)-pyrimidinone]
Description
"5,5'-[(4-chlorophenyl)methylene]bis[6-hydroxy-2-(propylthio)-4(3H)-pyrimidinone]" is a complex organic compound, indicating potential interest in various fields due to its unique structure. The compound features a chlorophenyl group, suggesting its synthesis might involve strategic functionalization to introduce specific properties.
Synthesis Analysis
The synthesis of similar complex molecules often involves multi-step processes including Aldol condensation and Michael addition reactions. An example is the synthesis of related compounds using aqueous diethylamine medium, demonstrating the importance of choosing appropriate solvents and conditions to achieve the desired molecular framework efficiently (Barakat et al., 2015).
Molecular Structure Analysis
The molecular structure of compounds of this class has been characterized using techniques like X-ray structure determination and DFT calculations. These methods provide insights into the 3D configuration, electronic spectra, and geometric parameters, essential for understanding the chemical behavior and potential applications of such molecules (Barakat et al., 2015).
Chemical Reactions and Properties
Compounds with pyrimidinone cores are known to participate in various chemical reactions, forming heterocycles and demonstrating diverse reactivity towards nucleophiles and electrophiles. The presence of functional groups like propylthio and hydroxy groups in the molecule suggests its capability to undergo transformations leading to new biologically active molecules or materials with unique properties.
Physical Properties Analysis
While specific data on this compound is not provided, the physical properties of similar molecules, such as solubility, melting points, and crystal structure, can be inferred based on related chemical structures. These properties are crucial for determining the compound's suitability for different applications, including pharmaceutical formulations or material science.
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and tautomeric forms, are influenced by the compound's molecular structure. For instance, the electronic distribution, predicted through molecular electrostatic potential (MEP) analysis, highlights reactive sites for further chemical modifications (Barakat et al., 2015).
properties
IUPAC Name |
5-[(4-chlorophenyl)-(4-hydroxy-6-oxo-2-propylsulfanyl-1H-pyrimidin-5-yl)methyl]-4-hydroxy-2-propylsulfanyl-1H-pyrimidin-6-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23ClN4O4S2/c1-3-9-31-20-23-16(27)14(17(28)24-20)13(11-5-7-12(22)8-6-11)15-18(29)25-21(26-19(15)30)32-10-4-2/h5-8,13H,3-4,9-10H2,1-2H3,(H2,23,24,27,28)(H2,25,26,29,30) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JAEQQRRLFHNHDV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCSC1=NC(=C(C(=O)N1)C(C2=CC=C(C=C2)Cl)C3=C(N=C(NC3=O)SCCC)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23ClN4O4S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
495.0 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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